Cas no 871239-15-5 (Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate
• CAS No: 871239-15-5
• MF: C₁₁H₁₀BrClN₂O₂
• MW: 317.566300868988
• CID: 1031629
• PubChem ID: 68935952
• Update Time: 2025-05-20

Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 3-broMo-1-(2-chlorophenyl)-4,5-dihydro-, Methyl ester
• methyl 5-bromo-2-(2-chlorophenyl)-3,4-dihydropyrazole-3-carboxylate
• 871239-15-5
• SCHEMBL4158245
• XJIURSBJQMVMBV-UHFFFAOYSA-N
• Methyl3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate
• DTXSID00739323
• DB-334805

• Inchi： 1S/C11H10BrClN2O2/c1-17-11(16)9-6-10(12)14-15(9)8-5-3-2-4-7(8)13/h2-5,9H,6H2,1H3
• InChI Key： XJIURSBJQMVMBV-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OC)N(C2C=CC=CC=2Cl)N=1

Computed Properties

• Exact Mass: 315.96142g/mol
• Monoisotopic Mass: 315.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.9Ų

Additional information on Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate

Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate (CAS No. 871239-15-5)

Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, also known by its CAS registry number 871239-15-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system substituted with a bromine atom at position 3, a chlorine-substituted phenyl group at position 1, and a methyl ester group at position 5. These substituents contribute to the compound's unique chemical properties and reactivity.

The synthesis of Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrazole ring under mild conditions. These methods not only improve the yield but also reduce the environmental impact compared to traditional synthesis routes.

One of the most promising aspects of this compound lies in its potential as a lead molecule for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, such as kinases, ion channels, and receptors. In recent studies, Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate has shown activity against several disease-related enzymes, making it a valuable candidate for further exploration in medicinal chemistry. For example, its bromine substitution at position 3 has been found to enhance its binding affinity to certain protein targets, potentially leading to improved therapeutic efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The presence of a chlorine atom on the phenyl ring imparts electronic effects that can influence the compound's interaction with plant pathogens or pests. Recent research has focused on optimizing its stability under environmental conditions to ensure its effectiveness as a pesticide or fungicide.

From an analytical standpoint, the characterization of Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, which are critical for both academic research and industrial applications.

In conclusion, Methyl 3-bromo-1-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-5-carboxylate (CAS No. 871239-15-5) represents a versatile molecule with broad applications across multiple disciplines. Its unique chemical structure and promising biological activities make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in the creation of novel therapeutic agents and agrochemicals.